Cas no 2101197-01-5 (4-chloro-1-(2-fluoroethyl)-1H-pyrazol-5-yl]methanol)

• Product Name: 4-chloro-1-(2-fluoroethyl)-1H-pyrazol-5-yl]methanol
• CAS No: 2101197-01-5
• MF: C₆H₈ClFN₂O
• MW: 178.591923713684
• CID: 5164175
• Update Time: 2025-10-22

4-chloro-1-(2-fluoroethyl)-1H-pyrazol-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(2-fluoroethyl)-1H-pyrazol-5-yl]methanol
• 1H-Pyrazole-5-methanol, 4-chloro-1-(2-fluoroethyl)-

• Inchi： 1S/C6H8ClFN2O/c7-5-3-9-10(2-1-8)6(5)4-11/h3,11H,1-2,4H2
• InChI Key： ADOYHONZPKTGTE-UHFFFAOYSA-N
• SMILES： N1(CCF)C(CO)=C(Cl)C=N1

Additional information on 4-chloro-1-(2-fluoroethyl)-1H-pyrazol-5-yl]methanol

Recent Advances in the Study of 4-chloro-1-(2-fluoroethyl)-1H-pyrazol-5-yl]methanol (CAS: 2101197-01-5)

In recent years, the compound 4-chloro-1-(2-fluoroethyl)-1H-pyrazol-5-yl]methanol (CAS: 2101197-01-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole core and fluoroethyl substituent, has shown promising potential in various therapeutic applications, including its role as a key intermediate in the synthesis of novel bioactive compounds. The latest research has focused on elucidating its chemical properties, synthetic pathways, and biological activities, providing valuable insights for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 4-chloro-1-(2-fluoroethyl)-1H-pyrazol-5-yl]methanol, highlighting its versatility as a building block for more complex pharmacophores. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, were used to confirm the structural integrity of the compound. The study also investigated its stability under various conditions, which is critical for its application in pharmaceutical formulations.

Another significant development involves the exploration of the biological activities of derivatives derived from 4-chloro-1-(2-fluoroethyl)-1H-pyrazol-5-yl]methanol. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound exhibited potent inhibitory effects against specific enzymes implicated in inflammatory diseases. The researchers conducted in vitro assays to evaluate the inhibitory potency and selectivity of these derivatives, identifying several candidates with promising therapeutic profiles. These findings underscore the potential of this compound scaffold in the design of new anti-inflammatory agents.

Furthermore, computational studies have provided additional insights into the molecular interactions of 4-chloro-1-(2-fluoroethyl)-1H-pyrazol-5-yl]methanol with biological targets. Molecular docking simulations revealed favorable binding modes with key protein targets, suggesting mechanisms of action that could be exploited for drug design. These computational predictions were corroborated by experimental data, reinforcing the credibility of the findings. Such integrative approaches combining synthetic chemistry, biological evaluation, and computational modeling are increasingly becoming the gold standard in modern drug discovery.

In conclusion, the ongoing research on 4-chloro-1-(2-fluoroethyl)-1H-pyrazol-5-yl]methanol (CAS: 2101197-01-5) highlights its significance as a versatile and pharmacologically relevant compound. The advancements in its synthesis, biological evaluation, and computational analysis pave the way for its potential application in developing new therapeutic agents. Future studies are expected to further explore its utility in targeted drug delivery systems and combination therapies, offering exciting opportunities for innovation in the chemical biology and pharmaceutical industries.